Cas no 1805305-24-1 (Methyl 2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805305-24-1
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4846640
• Update Time: 2025-10-30

Methyl 2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H9F2NO2/c1-14-8(13)5-6-2-3-12-7(4-6)9(10)11/h2-4,9H,5H2,1H3
• InChI Key： DJLVHSHLDZKADF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)pyridine-4-acetate

Methyl 2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805305-24-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)pyridine-4-acetate, identified by its unique chemical identifier CAS No. 1805305-24-1, represents a compound of significant interest in the realm of pharmaceutical chemistry. This molecule, characterized by its pyridine core substituted with a difluoromethyl group and an acetate moiety, has emerged as a versatile intermediate in the synthesis of various biologically active agents. The structural features of this compound contribute to its utility in developing novel therapeutic entities, particularly in the areas of oncology and anti-inflammatory treatments.

The pyridine ring is a fundamental scaffold in medicinal chemistry, renowned for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The introduction of a difluoromethyl group at the 2-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the presence of an acetate group at the 4-position introduces further functional diversity, enabling modifications that can fine-tune pharmacokinetic properties.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced binding affinity and improved pharmacological profiles. The incorporation of fluorine atoms into molecular structures has been widely reported to increase metabolic stability, reduce susceptibility to enzymatic degradation, and improve oral bioavailability. Methyl 2-(difluoromethyl)pyridine-4-acetate exemplifies these advantages, making it a valuable building block for synthetic chemists.

One of the most compelling applications of Methyl 2-(difluoromethyl)pyridine-4-acetate is in the development of kinase inhibitors, which play a crucial role in targeted cancer therapies. Kinases are enzymes that regulate fundamental cellular processes, and their dysregulation is often associated with cancer progression. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt tumor growth and survival pathways. The structural motif present in Methyl 2-(difluoromethyl)pyridine-4-acetate provides an excellent platform for such inhibition due to its ability to mimic natural substrates and bind tightly to kinase active sites.

Recent studies have highlighted the potential of this compound in the synthesis of novel anti-inflammatory agents. Inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Small molecule inhibitors that modulate inflammatory pathways have shown promise in clinical trials. The unique combination of functional groups in Methyl 2-(difluoromethyl)pyridine-4-acetate allows for further derivatization into molecules that can interact with inflammatory mediators, potentially offering new therapeutic strategies.

The synthesis of Methyl 2-(difluoromethyl)pyridine-4-acetate involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are commonly employed to construct the desired framework efficiently. These synthetic approaches not only highlight the versatility of this intermediate but also demonstrate the evolving capabilities of organic chemistry in producing complex molecules with high precision.

The pharmacological evaluation of derivatives derived from Methyl 2-(difluoromethyl)pyridine-4-acetate has yielded several promising candidates for further development. Preclinical studies have demonstrated their efficacy in models of cancer and inflammation, paving the way for clinical investigations. The favorable pharmacokinetic properties observed in these early studies are attributed to the structural features inherited from the parent compound, reinforcing its importance as a pharmacophore.

In conclusion, Methyl 2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805305-24-1) stands as a testament to the ingenuity of medicinal chemists in leveraging structural diversity to develop innovative therapeutics. Its role as a key intermediate underscores its significance in modern pharmaceutical synthesis and its potential to contribute to next-generation drugs targeting critical diseases such as cancer and inflammatory disorders. As research continues to uncover new applications for this compound, its relevance is poised to grow even further.